Cas no 27913-99-1 (4-(4-Methylpiperazin-1-yl)benzaldehyde)

4-(4-Methylpiperazin-1-yl)benzaldehyde Properties

Names and Identifiers

• 4-(4-Methylpiperazin-1-yl)benzaldehyde
• 4-(4-Methylpiperazinyl)benzaldehyde
• 4-(4-methylpiperazino)benzaldehyde
• 4-(4-Methylpiperazino)benzenecarbaldehyde
• 1-(4-Formylphenyl)-4-methylpiperazine
• Benzaldehyde,p-(4-methyl-1-piperazinyl)- (8CI)
• 4-(4-Methyl-1-piperazinyl)benzaldehyde
• Benzaldehyde, 4-(4-methyl-1-piperazinyl)-
• 4-(4-Methyl-piperazin-1-yl)-benzaldehyde
• PubChem20530
• SMR000147087
• MLS000554970
• C12H17N2O
• PFODEVGLOVUVHS-UHFFFAOYSA-N
• HMS2314B04
• STK349833
• BBL0
• MFCD00452233
• 4-(4-methylpiperazino)benzaldehyde, AldrichCPR
• N-(4-formylphenyl)-N'-methylpiperazine
• 3T-0301
• AKOS000260629
• CHEMBL1580213
• Z335439594
• DTXSID80353061
• M1624
• CS-W002614
• AB06011
• J-513556
• AM20061209
• 4-(4-methylpiperazine-1-yl)benzaldehyde
• SY003779
• p-(4-Methylpiperazin-1-yl)benzaldehyde
• FT-0600579
• SCHEMBL208547
• 27913-99-1
• EN300-125051
• Benzaldehyde,4-(4-methyl-1-piperazinyl)
• BBL040088
• DB-005593
• +Expand

• MDL： MFCD00452233
• InChIKey： PFODEVGLOVUVHS-UHFFFAOYSA-N
• Inchi： 1S/C12H16N2O/c1-13-6-8-14(9-7-13)12-4-2-11(10-15)3-5-12/h2-5,10H,6-9H2,1H3
• SMILES： O=C([H])C1C([H])=C([H])C(=C([H])C=1[H])N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 204.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.134088
• Heavy Atom Count: 15
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.6

Experimental Properties

• LogP: 1.25380
• PSA: 23.55000
• Boiling Point: 351.3±37.0 °C at 760 mmHg
• Melting Point: 62.0 to 67.0 deg-C
• Flash Point: 155.5℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.107

4-(4-Methylpiperazin-1-yl)benzaldehyde Security Information

• Safety Term：S24/25
• Safety Instruction： S26; S36/37/39; S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： C
• Hazard Statement： Corrosive
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Argon filled storage
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

4-(4-Methylpiperazin-1-yl)benzaldehyde Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%